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Compound of Interest

Compound Name: Gold(III) acetate

Cat. No.: B105164 Get Quote

A Technical Safety Guide to Gold(III) Acetate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for Gold(III)
acetate (CAS No: 15804-32-7), also known as auric acetate. The information is compiled from

various Safety Data Sheets (SDS) to provide a consolidated technical guide for laboratory and

research professionals. Due to significant gaps in the available toxicological and ecological

data, a cautious approach and adherence to standard laboratory safety protocols are strongly

recommended.

Chemical and Physical Properties
Gold(III) acetate is a yellow to brown solid compound.[1][2][3][4] It is recognized for its use in

the synthesis of gold nanoparticles and as a precursor in various chemical reactions.[1] A

summary of its key physical and chemical properties is presented below.
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Property Value

CAS Number 15804-32-7[5][6][7]

Chemical Formula Au(CH₃COO)₃ / C₆H₉AuO₆[1][7]

Molar Mass 374.10 g/mol [1][7]

Appearance Yellow solid / Brown powder[1][3][4]

Solubility
Slightly soluble in water and alkaline solutions.

[1][8][9]

Decomposition Temperature
170 °C (338 °F)[1] (Note: Some sources

indicate decomposition above 140 °C[10])

Hazard Identification and Classification
Multiple safety data sheets indicate that Gold(III) acetate is not classified as a hazardous

substance under the Globally Harmonized System (GHS) and is not considered hazardous by

the OSHA Hazard Communication Standard (29 CFR 1910.1200).[5][6] However, the

toxicological properties have not been fully investigated, and like many chemical compounds, it

may cause irritation upon contact.[10]

Hazard Classification System Rating

GHS Classification Not classified as hazardous[5]

Signal Word N/A[5]

Hazard Statements N/A[5]

NFPA 704 Diamond Health: 0, Flammability: 1, Instability: 0[1]

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[11]

Skin Contact: May cause skin irritation.[5][11]
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Eye Contact: May cause eye irritation.[5][11]

Ingestion: May be harmful if swallowed.[11]

Chronic Effects: Comprehensive data for Gold(III) acetate is unavailable. However,

parenteral administration of other therapeutic gold compounds has been linked to toxic

effects on skin, mucous membranes, blood, kidneys, liver, and lungs.[5]

Handling, Storage, and Emergency Procedures
Proper handling and storage are crucial to ensure safety. The following workflow outlines the

recommended procedures for handling Gold(III) acetate and responding to potential incidents.
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Preparation & Handling Emergency Response

1. Risk Assessment
(Review SDS, identify hazards)

2. Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

3. Safe Handling
(Use in ventilated area, avoid dust)

Spill or Exposure Event

If Incident Occurs

Provide First Aid
(See Table 4)

Spill Cleanup
(Sweep, avoid dust, place in container)

Seek Medical Attention
(If symptoms persist)

Click to download full resolution via product page

Workflow for handling and emergency response.

Personal Protective Equipment (PPE):
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Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields (conforming to EN166 or NIOSH

standards).[6]

Skin Protection

Wear impermeable gloves and appropriate

protective work clothing to prevent skin

exposure.[6]

Respiratory Protection

If dusts are created or exposure limits are

exceeded, wear a NIOSH/MSHA approved

respirator.[5][6]

First-Aid Measures:

Exposure Route First-Aid Protocol

Inhalation

Remove to fresh air. Keep warm and quiet. If

breathing is difficult, provide oxygen and seek

medical attention.[5]

Skin Contact

Remove contaminated clothing. Brush material

off skin and wash the affected area with soap

and water. Seek medical attention if symptoms

persist.[5]

Eye Contact

Flush eyes with lukewarm water for at least 15

minutes, including under the eyelids. Seek

medical attention if symptoms persist.[5]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek medical attention.[5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use extinguishing agents suitable for the surrounding fire,

such as water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[5][6][11]
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Specific Hazards: May emit toxic fumes under fire conditions.[5]

Protective Equipment: Firefighters should wear full protective clothing and self-contained

breathing apparatus (SCBA).[5]

Stability and Reactivity
Gold(III) acetate is stable under recommended storage conditions.[5][10] Understanding its

reactivity is key to preventing hazardous situations.

Parameter Details

Chemical Stability
Stable under normal, recommended storage

conditions.[5]

Conditions to Avoid
Extreme heat, light, and temperatures above

140 °C.

Incompatible Materials
Ammonia, organic solvents, metal powders, and

strong oxidizing agents.

Hazardous Decomposition

When heated to decomposition, it may produce

acetic acid, carbon monoxide, and carbon

dioxide.

Hazardous Polymerization Does not occur.[5][10]

The diagram below illustrates the primary decomposition pathway and potential reactions with

incompatible materials.
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Conditions & Reactants

Products

Heat (>170 °C)

Gold(III) Acetate

Incompatible Materials
(e.g., Ammonia, Oxidizers) Decomposition Products:

• Gold Metal
• Acetic Acid

• Carbon Monoxide (CO)
• Carbon Dioxide (CO₂)

Uncharacterized
Reaction Products

Click to download full resolution via product page

Reactivity and decomposition pathways.

Toxicological and Ecological Information
A critical review of available safety data reveals a significant lack of quantitative toxicological

and ecological information for Gold(III) acetate.

Acute Toxicity: No data is available for oral, dermal, or inhalation routes.[6]

Carcinogenicity: No component of this product is identified as a probable, possible, or

confirmed human carcinogen by IARC at levels greater than or equal to 0.1%.[11]

Mutagenic & Reproductive Effects: No information is available.[10]

Ecotoxicity: No data is available on the toxicity of this compound to fish, daphnia, algae, or

other aquatic invertebrates.[6] It should not be released into the environment or allowed to

enter drains.[5][10]

Experimental Protocols & Methodologies
The reviewed Safety Data Sheets do not provide the specific experimental protocols used to

determine the reported data (e.g., decomposition temperature). However, this section outlines

the standard methodologies that are typically employed for such characterizations in a

research setting.
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Determination of Decomposition Temperature:

Methodology: Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature or

time in a controlled atmosphere. The decomposition temperature is identified as the

temperature at which a significant mass loss begins.

Typical Protocol:

A small, precisely weighed sample (typically 1-10 mg) of Gold(III) acetate is placed in a

TGA crucible.

The crucible is placed in the TGA furnace.

The furnace is heated at a constant rate (e.g., 10 °C/min) under a controlled

atmosphere (e.g., nitrogen or air).

The mass of the sample is continuously monitored and recorded against the

temperature.

The onset temperature of the major mass loss event is reported as the decomposition

temperature.

Determination of Acute Toxicity (Illustrative)

Methodology: OECD Test Guidelines (e.g., TG 420, 423, or 425 for Oral Toxicity)

Principle: These standardized tests are designed to determine the median lethal dose

(LD50) of a substance. Although no LD50 data exists for Gold(III) acetate, this describes

how it would be obtained.

Typical Protocol (Example using OECD TG 423 - Acute Toxic Class Method):

Healthy, young adult laboratory animals (e.g., rats), fasted prior to dosing, are used.

The test substance is administered in a stepwise procedure using a defined starting

dose. Typically, a group of three animals of a single sex is used per step.
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The absence or presence of compound-related mortality in the animals dosed at one

step determines the next step (e.g., dosing at a lower, higher, or the same dose level).

Animals are observed for signs of toxicity and mortality for at least 14 days.

The results allow for the classification of the substance into a specific toxicity category

without determining a precise LD50 value.

This guide is intended for informational purposes and should be used to supplement, not

replace, a thorough review of the specific Safety Data Sheet provided by the supplier and

established institutional safety protocols. Given the lack of comprehensive hazard data, all

work with Gold(III) acetate should be conducted with universal precautions appropriate for

handling chemical substances of unknown toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Gold(III) acetate safety data sheet (SDS) information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105164#gold-iii-acetate-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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